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Introduction

Copper-based biocides are paramount for the protection of wood, especially in applications
involving ground contact.[1] Historically, copper was combined with chromium and arsenic
(CCA) to ensure fixation and efficacy. However, due to environmental and health concerns over
chromium and arsenic, there has been a significant shift towards alternative formulations.[2][3]
Copper-ethanolamine systems, often formulated as Alkaline Copper Quaternary (ACQ), have
emerged as a leading environmentally-friendly alternative.[2][4]

This document provides a detailed overview of the application of copper ethanolamine-based
preservatives, their mechanism of action, standard formulations, and protocols for efficacy and
safety evaluation.

Mechanism of Action

The preservative action of copper ethanolamine systems is based on the fixation of copper,
the primary fungicide and insecticide, within the wood structure.[2][5] Ethanolamine acts as a
complexing agent, solubilizing the copper and facilitating its penetration into the wood.[2][3]

The fixation process is understood to occur via two primary mechanisms:
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» Ligand Exchange Reaction: The copper-ethanolamine complexes interact with acidic
functional groups in wood, such as carboxylic and phenolic groups present in cellulose,
hemicellulose, and lignin.[6][7] The ethanolamine ligand is exchanged for the wood
components, forming stable, insoluble copper-wood complexes.[2][6]

e pH-Driven Precipitation: Wood is a naturally acidic substrate. When the alkaline copper-
ethanolamine solution (typically pH 8.5-9) penetrates the wood, the pH of the solution drops.
[3] This change in pH destabilizes the copper-ethanolamine complexes, causing the copper
to precipitate and react with wood components, leading to fixation.[8] The presence of
ethanolamine is crucial for making this fixation more effective than with copper salts alone.[6]

[9]

The quaternary ammonium compound (quat), a co-biocide in ACQ formulations, provides
additional protection against copper-tolerant fungi and insects.[2][5]
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Caption: Chemical fixation pathway of copper ethanolamine in wood.

Formulations and Data Presentation

Copper ethanolamine preservatives are most commonly formulated as Alkaline Copper
Quaternary (ACQ) systems. Several types exist (ACQ-A, ACQ-C, ACQ-D), differing in the type
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of "quat” used and the ratio of copper oxide (CuO) to the quat.[10][11] Ethanolamine is the

preferred carrier for ACQ-D, while ammonia or a combination can be used for other types.[2]

[10]

Table 1. Common ACQ Formulations

Quaternary Typical Active
Copper Ammonium Ingredient
ACQ Type . Reference
Component Compound Ratio (CuO :
(Quat) Quat)
Didecyldimeth
Copper ylammonium 50% : 50%
ACQ-A . . [10][11]
Ethanolamine Chloride/Carb (1:1)
onate (DDAC)
Alkyldimethylben
Copper )
) zylammonium 66.7% : 33.3%
ACQ-C Ethanolamine/A ) [10]
) Chloride (2:1)
mmonia
(ADBAC)

| ACQ-D | Copper Ethanolamine | Didecyldimethylammonium Chloride/Carbonate (DDAC) |

66.7% : 33.3% (2:1) [[10][11] |

The efficacy of these preservatives is determined by the retention of the active ingredients in

the wood, measured in kilograms per cubic meter ( kg/m 3) or pounds per cubic foot (pcf). The

American Wood Protection Association (AWPA) sets standards for retention levels based on
the intended "Use Category" (UC) of the treated wood.[12]

Table 2: Example AWPA Use Categories and ACQ Retention Requirements
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o ] Minimum ACQ o
Description of  Typical . Minimum ACQ
Use Category o Retention ( .
Exposure Application Retention (pcf)
kg/m 3)
Above ground, Decking,
UC3B exposed to railings, fence 4.0 0.25
weather pickets
Ground contact, Fence posts,
UC4A 6.4 0.40
general use deck posts
Ground contact, Poles, structural
UC4B 9.6 0.60

heavy duty

members

Source: Adapted from AWPA standards.[11][13]

Table 3: Efficacy and Leaching Data Summary
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Organism Preservat Result .
Wood . Leaching Referenc
Test Type | . ive | (Mass
. Species . (%) e
Condition Retention Loss %)
Gloeophy
llum ACQ-D
Fungal Southern
trabeum . (6.4kgim <5% - [14]
Decay Pine
(Brown ?)
Rot)
Trametes
Fungal ) Southern ACQ-D
versicolor ) <3% - [14]
Decay ) Pine (6.4 kg/m 3)
(White Rot)
Coptoterm
: . ACQ-C
Termite es Pinus
] ] (19.29g/m? < 3% - [15]
Resistance  formosanu radiata
surface)
s
In-ground
) Copper-
Leaching exposure Norway ]
] Ethanolami 25% - 36%  [1][16][17]
(Field) (42 Spruce
ne
months)

| Leaching (Lab) | ENV 1250-2 Standard | Norway Spruce | Copper-Ethanolamine | - |
Significantly less than field |[1] |

Note: Efficacy data can vary significantly based on wood species, fungal or insect species, and
specific test methodology.

Experimental Protocols

Standardized methods, primarily from organizations like the AWPA, are crucial for evaluating
the performance of wood preservatives.

Protocol: Wood Treatment (Vacuum-Pressure
Impregnation)
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This protocol describes a typical laboratory-scale vacuum-pressure treatment process to

ensure full penetration of the preservative.

Sample Preparation: Prepare wood samples (e.g., small blocks or stakes) of a defined
species and size. Oven-dry the samples at 103°C to a constant weight and record the initial
dry weight (W1).

Initial Vacuum: Place the samples in a treatment vessel and apply an initial vacuum of -75 to
-90 kPa for 30 minutes to remove air from the wood capillaries.

Preservative Introduction: While maintaining the vacuum, flood the vessel with the copper-
ethanolamine working solution.

Pressure Application: Release the vacuum and apply a hydraulic pressure of 800 to 1000
kPa for 1-2 hours. This forces the preservative deep into the wood structure.

Final Vacuum: Release the pressure and drain the preservative. Apply a short final vacuum
(approx. 15-30 minutes) to remove excess surface solution.

Post-Treatment: Remove the samples, wipe off excess solution, and weigh them
immediately to determine the wet weight (W2). The uptake of the solution is calculated as
(W2 - W1).

Fixation/Conditioning: Store the treated samples under controlled conditions (e.g., wrapped
in plastic for 1-2 weeks) to allow for the chemical fixation of the copper to the wood.

Final Drying: Air-dry or kiln-dry the samples to their final moisture content. The preservative
retention ( kg/m 3) is calculated based on the solution uptake and its concentration.
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Caption: Standard experimental workflow for wood treatment.
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Protocol: Leaching Test (AWPA E11-16 Modified)

This protocol determines the tendency of preservative components to leach from treated wood
into water.

Sample Preparation: Use treated wood blocks from Protocol 4.1 after the fixation period.
Ensure end grains are sealed with a water-resistant coating (e.g., epoxy) to ensure leaching
occurs primarily from the side grain.[18]

Leaching Procedure:

o Place the blocks in a container with deionized water. The ratio of water volume to wood
volume should be standardized (e.g., 10:1).

o Immerse the samples for a set schedule of time intervals. A common schedule is to
replace the water after 6 hours, 24 hours, 48 hours, and then every 48 hours for a total of
14 days.

Leachate Collection: At each interval, remove the water (leachate) and store it for chemical
analysis. Replace with an equal volume of fresh deionized water.

Chemical Analysis: Analyze the collected leachate for copper content using methods such as
Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) spectrometry.

Calculation: Sum the amount of copper collected in the leachate over the entire test period.
Calculate the percentage of leached copper relative to the initial amount of copper in the
wood block.

Protocol: Fungal Efficacy Test (AWPA E10-16 Soil-Block
Test)

This test evaluates the resistance of treated wood to decay by specific wood-destroying fungi.

o Sample Preparation: Use leached or unleached treated wood blocks (typically 19x19x19 mm
cubes). Include untreated control blocks of the same wood species. Sterilize the blocks.
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Culture Preparation: Prepare culture bottles containing a soil substrate and a wood feeder
strip. Sterilize the bottles and then inoculate them with a specific strain of decay fungus (e.g.,
Gloeophyllum trabeum for brown rot or Trametes versicolor for white rot). Allow the fungus to
colonize the feeder strip for 2-3 weeks.

Exposure: Place the sterile test blocks onto the colonized feeder strips in the culture bottles.

Incubation: Incubate the bottles under optimal conditions for fungal growth (e.g., 27°C and
70% relative humidity) for a standard period, typically 12 weeks.

Evaluation: After incubation, remove the blocks, carefully clean off all surface mycelium, and
oven-dry them to a constant weight.

Calculation: Calculate the percentage of mass loss for each block by comparing its final dry
weight to its initial dry weight. The effectiveness of the preservative is determined by the
reduction in mass loss compared to the untreated controls.

Formulation & QC Logic
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Caption: Logic diagram for formulation and quality control.

Safety and Handling

Wood treated with copper ethanolamine preservatives is generally considered safe for most
residential applications when handled correctly.[4][5] However, it is important to follow safety
guidelines:

Wear gloves to protect against splinters.

Wear a dust mask when cutting or sanding to avoid inhaling sawdust.

Do not burn treated wood, as this can release toxic substances.

Treated wood should not be used where it may come into contact with food or animal feed.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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